Cas no 572923-05-8 ((s)-4-phenyl-3-p-tolyloxazolidin-2-one)

(s)-4-phenyl-3-p-tolyloxazolidin-2-one structure
572923-05-8 structure
Product name:(s)-4-phenyl-3-p-tolyloxazolidin-2-one
CAS No:572923-05-8
MF:C16H15NO2
MW:253.2958
CID:946781
PubChem ID:12158685

(s)-4-phenyl-3-p-tolyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (s)-4-phenyl-3-p-tolyloxazolidin-2-one
    • DTXSID40478840
    • ZINC21996753
    • (S)-4-Phenyl-3-(p-tolyl)oxazolidin-2-one
    • 572923-05-8
    • Inchi: InChI=1S/C16H15NO2/c1-12-7-9-14(10-8-12)17-15(11-19-16(17)18)13-5-3-2-4-6-13/h2-10,15H,11H2,1H3/t15-/m1/s1
    • InChI Key: QENWQHDTOBJPJL-OAHLLOKOSA-N
    • SMILES: CC1=CC=C(C=C1)N2C(COC2=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 253.11035
  • Monoisotopic Mass: 253.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.195
  • Boiling Point: 400.7°C at 760 mmHg
  • Flash Point: 196.2°C
  • Refractive Index: 1.603
  • PSA: 29.54

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